N-(2-methoxyphenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H18N6O3/c1-13-6-5-7-14(10-13)26-19-18(23-24-26)20(28)25(12-21-19)11-17(27)22-15-8-3-4-9-16(15)29-2/h3-10,12H,11H2,1-2H3,(H,22,27)
• InChI Key: RYJXCLJJUMOOQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4OC)N=N2
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol
• CAS No.: 893934-08-2

Description

N-(2-methoxyphenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A study by Al-Sanea et al. (2020) explored the synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, showcasing their anticancer activity against 60 cancer cell lines, where one compound notably inhibited cancer cell growth by about 20% against eight different lines, indicating potential as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Anti-Inflammatory Applications

Abu‐Hashem et al. (2020) synthesized novel derivatives with anti-inflammatory and analgesic properties, some of which showed high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs (Abu‐Hashem et al., 2020).

Synthesis of Heterocyclic Compounds

The radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, illustrates the role of certain pyrazolo[1,5-a]pyrimidineacetamides in developing diagnostic tools for neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) reported on the synthesis of pyrazole-acetamide derivatives that formed coordination complexes with Co(II) and Cu(II), demonstrating significant antioxidant activities through various in vitro assays. This highlights the compounds' potential in oxidative stress-related therapeutic applications (Chkirate et al., 2019).